Cas no 2137930-62-0 (2,6-Difluoro-4-methylbenzene-1-sulfonyl fluoride)

• Product Name: 2,6-Difluoro-4-methylbenzene-1-sulfonyl fluoride
• CAS No: 2137930-62-0
• MF: C₇H₅F₃O₂S
• MW: 210.173611402512
• CID: 6161696
• PubChem ID: 165461431
• Update Time: 2025-05-20

2,6-Difluoro-4-methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-728879
• 2137930-62-0
• 2,6-difluoro-4-methylbenzene-1-sulfonyl fluoride
• 2,6-Difluoro-4-methylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H5F3O2S/c1-4-2-5(8)7(6(9)3-4)13(10,11)12/h2-3H,1H3
• InChI Key： ZGEWRKQISNAMGP-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(C)=CC=1F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 209.99623506g/mol
• Monoisotopic Mass: 209.99623506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 2,6-Difluoro-4-methylbenzene-1-sulfonyl fluoride

2,6-Difluoro-4-methylbenzene-1-sulfonyl Fluoride: A Comprehensive Overview

2,6-Difluoro-4-methylbenzene-1-sulfonyl fluoride, with the CAS number 2137930-62-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a sulfonyl fluoride group attached to a fluorinated aromatic ring. The presence of fluorine atoms at the 2 and 6 positions, along with a methyl group at the 4 position, imparts distinctive electronic and steric properties to the molecule, making it valuable for various applications.

The synthesis of 2,6-difluoro-4-methylbenzene-1-sulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in fluorination techniques have enabled more efficient and selective methods for introducing fluorine atoms into aromatic systems. For instance, the use of electrophilic fluorination reagents such as N-fluoropyridinium salts has been reported to facilitate the incorporation of fluorine atoms at specific positions on the aromatic ring. This approach not only enhances the yield but also improves the purity of the final product.

In terms of applications, 2,6-difluoro-4-methylbenzene-1-sulfonyl fluoride has been extensively studied for its potential as an intermediate in the synthesis of bioactive compounds. The sulfonyl fluoride group is known to act as a reactive leaving group in substitution reactions, making it an ideal building block for constructing complex molecules. Recent research has highlighted its utility in the development of novel pharmaceutical agents targeting various disease states, including cancer and inflammatory disorders.

The electronic properties of this compound are heavily influenced by the electron-withdrawing effects of the sulfonyl fluoride group and the fluorine atoms. These effects can be exploited in designing materials with specific electronic characteristics. For example, studies have shown that incorporating 2,6-difluoro-4-methylbenzene-1-sulfonyl fluoride into polymer frameworks can enhance their electrical conductivity and thermal stability. Such findings have opened new avenues for its application in advanced materials science.

The steric effects introduced by the methyl and fluorine substituents also play a crucial role in determining the reactivity and selectivity of this compound in various chemical transformations. Recent investigations have demonstrated that these steric effects can be leveraged to achieve high enantioselectivity in asymmetric synthesis reactions. This has significant implications for the development of chiral compounds with potential applications in drug discovery.

In conclusion, 2,6-difluoro-4-methylbenzene-1-sulfonyl fluoride, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its role as an intermediate in organic synthesis, coupled with its potential applications in materials science and pharmaceutical development, underscores its importance as a key compound in modern chemistry.